1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole

• Molecular Formula: C12H13ClN2O3S
• Molecular Weight: 300.76 g/mol
• IUPAC Name: 1-(4-chloro-3-propoxyphenyl)sulfonylpyrazole
• InChI: InChI=1S/C12H13ClN2O3S/c1-2-8-18-12-9-10(4-5-11(12)13)19(16,17)15-7-3-6-14-15/h3-7,9H,2,8H2,1H3
• InChI Key: MSQTZGNCOANLGI-UHFFFAOYSA-N
• SMILES: CCCOC1=C(C=CC(=C1)S(=O)(=O)N2C=CC=N2)Cl

Description

1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole, also known as CSP, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. CSP is a sulfonylurea-based compound that has been synthesized and studied extensively in recent years.

Mechanism of Action

1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole's mechanism of action is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole has been shown to inhibit the activity of protein kinase B, which is involved in cell survival and growth. It also inhibits the production of reactive oxygen species, which play a role in inflammation and cancer development. 1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole has also been shown to activate the AMP-activated protein kinase pathway, which plays a role in glucose metabolism and energy homeostasis.
Biochemical and Physiological Effects:
1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. It also stimulates insulin secretion and improves glucose tolerance, making it a potential therapeutic agent for diabetes. 1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole has been shown to have low toxicity and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole has several advantages for lab experiments, including its low toxicity, ease of synthesis, and potential therapeutic applications. However, there are also limitations to using 1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole in lab experiments, including its limited solubility in water and potential for off-target effects. Careful consideration should be given to the concentration and duration of 1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole treatment in lab experiments.

Future Directions

There are several future directions for 1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole research, including the development of more potent and selective analogs, the investigation of 1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole's potential therapeutic applications in other diseases, and the optimization of 1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole's pharmacokinetic properties. Additionally, the mechanism of action of 1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole should be further elucidated to better understand its potential therapeutic applications.

Synthesis Methods

1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole can be synthesized using various methods, including the reaction of 4-chloro-3-propoxyaniline with sulfonyl chloride, followed by cyclization with hydrazine hydrate and subsequent treatment with sodium hydroxide. Another method involves the reaction of 4-chloro-3-propoxyphenol with sulfonyl chloride, followed by cyclization with hydrazine hydrate and treatment with sodium hydroxide. Both methods result in the formation of 1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole, which can be purified and characterized using various analytical techniques.

Scientific Research Applications

1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and diabetes. In cancer research, 1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Inflammation research has shown that 1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In diabetes research, 1-[(4-chloro-3-propoxyphenyl)sulfonyl]-1H-pyrazole has been shown to stimulate insulin secretion and improve glucose tolerance.